2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine

• IUPAC Name: 2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine
• InChI: InChI=1S/C19H27N5/c1-13(2)24-11-9-15(10-12-24)20-18-16-5-3-4-6-17(16)22-19(23-18)21-14-7-8-14/h3-6,13-15H,7-12H2,1-2H3,(H2,20,21,22,23)
• InChI Key: IWQXAYYNHBLKLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC2=NC(=NC3=CC=CC=C32)NC4CC4
• Molecular Formula: C19H27N5
• Molecular Weight: 325.5 g/mol

Description

2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a type of quinazoline derivative that exhibits promising pharmacological properties, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of 2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine involves the inhibition of protein kinases, which are enzymes that play a crucial role in the growth and proliferation of cancer cells. This compound specifically targets the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR), which are overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine exhibits potent antiproliferative and apoptotic effects in cancer cells. It also induces cell cycle arrest and inhibits angiogenesis, which are important processes involved in the growth and spread of cancer cells. In addition, this compound has been shown to have low toxicity in normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine is its potent antitumor activity in various cancer cell lines. This makes it a potential candidate for the development of new cancer therapies. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine. One of the most important areas of research is the development of new formulations that can improve the solubility and bioavailability of this compound. Another future direction is the investigation of its potential use in combination with other anticancer drugs to enhance its therapeutic efficacy. Lastly, the development of new analogs of this compound with improved pharmacological properties is also an area of interest for researchers.

Synthesis Methods

The synthesis of 2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine involves several steps. The starting materials used in the synthesis are 2-cyclopropyl-4-(4-fluorophenylamino)quinazoline and 1-propan-2-ylpiperidine-4-carboxylic acid. The two compounds are reacted in the presence of coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the final product.

Scientific Research Applications

2-N-cyclopropyl-4-N-(1-propan-2-ylpiperidin-4-yl)quinazoline-2,4-diamine has been extensively studied for its potential use in the treatment of various diseases. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that it exhibits potent antitumor activity in various cancer cell lines, making it a potential candidate for the development of new cancer therapies.